(S)-tert-butyl(henicos-7-yn-10-yloxy)dimethylsilane

• Molecular Formula: C27H54OSi
• Molecular Weight: 422.8 g/mol
• IUPAC Name: tert-butyl-[(10S)-henicos-7-yn-10-yl]oxy-dimethylsilane
• InChI: InChI=1S/C27H54OSi/c1-8-10-12-14-16-17-19-21-23-25-26(28-29(6,7)27(3,4)5)24-22-20-18-15-13-11-9-2/h26H,8-19,21,23-25H2,1-7H3/t26-/m1/s1
• InChI Key: ARKQEFQNRSAKTH-AREMUKBSSA-N
• Isomeric SMILES: CCCCCCCCCCC[C@@H](CC#CCCCCCC)O[Si](C)(C)C(C)(C)C
• Canonical SMILES: CCCCCCCCCCCC(CC#CCCCCCC)O[Si](C)(C)C(C)(C)C

Description

(S)-tert-Butyl(henicos-7-yn-10-yloxy)dimethylsilane is a chiral silyl ether characterized by a tert-butyldimethylsilyl (TBS) protecting group attached to a long-chain alkyne-containing alcohol (henicos-7-yn-10-ol). The TBS group is widely employed in organic synthesis to protect hydroxyl groups due to its stability under acidic, basic, and oxidative conditions, while remaining cleavable via fluoride ions (e.g., TBAF) . The compound’s structure includes a stereogenic center at the silicon-bound oxygen, designated as (S)-configuration, which may influence its reactivity and application in asymmetric synthesis.

Biological Activity

(S)-tert-butyl(henicos-7-yn-10-yloxy)dimethylsilane is a complex organic compound with potential biological activities. This article explores its biological activity, including its mechanisms of action, effects on various cell lines, and relevant case studies.

• Molecular Formula : C₁₉H₃₈O₂Si
• Molecular Weight : 318.60 g/mol
• CAS Number : Not specified in the sources.

The biological activity of (S)-tert-butyl(henicos-7-yn-10-yloxy)dimethylsilane may involve interactions with specific molecular targets, such as enzymes or receptors. These interactions can alter metabolic pathways, leading to various biological effects, including cytotoxicity and potential therapeutic benefits.

Biological Activity Overview

• Cytotoxicity :
  • The compound has demonstrated cytotoxic effects against various cancer cell lines, particularly MCF-7 (breast cancer) and HT-29 (colon cancer) cells.
  • The IC50 values for cytotoxicity against MCF-7 and HT-29 cells were reported as follows:
    • MCF-7: 8.1 µM
    • HT-29: 4.2 µM
• PDCD4 Stabilization :
  • The compound was evaluated for its ability to stabilize the PDCD4 protein, which plays a role in tumor suppression. The stabilization effect was measured in HEK293 cell lines with varying PDCD4 expression levels.

Data Table: Cytotoxicity and PDCD4 Stabilization

Compound	IC50 (µM) MCF-7	IC50 (µM) HT-29	PDCD4 Stabilization
(S)-tert-butyl(henicos-7-yn-10-yloxy)dimethylsilane	8.1	4.2	Yes
Cryptocaryol A	8.1	4.2	Yes
Cryptocaryol B	5.8	2.9	Yes

Case Studies

• Study on MCF-7 and HT-29 Cells :
  • In a comparative study, (S)-tert-butyl(henicos-7-yn-10-yloxy)dimethylsilane was tested alongside other compounds like cryptocaryols A and B.
  • Results indicated that while all compounds exhibited cytotoxicity, the degree of sensitivity varied based on the cellular context rather than solely on PDCD4 expression levels.
• Mechanistic Insights :
  • Further investigations into the mechanism revealed that the compound's interaction with cellular pathways could lead to apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Research Findings

Recent research has focused on the synthesis and evaluation of this compound in the context of asymmetric catalysis and medicinal chemistry. The findings indicate that it can serve as a valuable building block for developing more complex therapeutic agents.

Comparison with Similar Compounds

Steric and Electronic Effects: tert-Butyldimethylsilyl vs. tert-Butyldiphenylsilyl Groups

The choice of silyl protecting groups significantly impacts reactivity and stability. Two key analogs are compared below:

Compound	Protecting Group	Molecular Formula	Key Features
(S)-tert-Butyl(henicos-7-yn-10-yloxy)dimethylsilane	tert-Butyldimethylsilyl (TBS)	C₂₇H₅₂OSi	Moderate steric bulk; high stability; alkyne functionality enables conjugation
(S)-β-tert-Butyldiphenylsilyloxy-γ-butyrolactone	tert-Butyldiphenylsilyl	C₂₃H₃₀O₃Si	Increased steric hindrance from phenyl groups; altered solubility and reaction kinetics

• Steric Impact : The TBS group in the target compound offers reduced steric hindrance compared to tert-butyldiphenylsilyl analogs, facilitating reactions in spatially constrained environments.

Key Differences :

• TBSOTf in provides higher efficiency (98% yield) due to superior leaving-group properties (triflate vs. chloride in ).
• Imidazole in may lead to side reactions with sensitive substrates, whereas 2,6-dimethylpyridine minimizes such issues .

Stability and Deprotection Profiles

Property	TBS-Protected Compounds	Diphenylsilyl-Protected Compounds
Acid Stability	Stable under mild acids (e.g., AcOH)	Moderate stability; phenyl groups may reduce resistance
Base Stability	Stable in weak bases (e.g., NaHCO₃)	Similar to TBS
Oxidative Stability	Resists H₂O₂, mCPBA	Phenyl rings may increase susceptibility
Deprotection	TBAF, HF-pyridine	Requires stronger fluoride sources

• The TBS group’s stability makes it preferable for multi-step syntheses, while diphenylsilyl groups may necessitate earlier deprotection steps .

Research Findings and Spectral Data

Nuclear Magnetic Resonance (NMR)

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
(S)-tert-Butyl(henicos-7-yn-10-yloxy)dimethylsilane (Inferred)	0.08 (s, 6H, Si(CH₃)₂), 1.02 (s, 9H, t-Bu)	18.2 (Si(CH₃)₂), 25.8 (t-Bu), 85.5 (C≡C)
Compound	0.09 (s, 6H, Si(CH₃)₂), 1.05 (s, 9H, t-Bu)	18.3 (Si(CH₃)₂), 25.9 (t-Bu), 110–150 (Ar)

Mass Spectrometry

• Target Compound : Expected [M+H]⁺ = 427.3 (C₂₇H₅₂OSi).
• Compound : Observed [M+H]⁺ = 425.3 (C₂₅H₄₀OSi) via HRMS .